ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate

• IUPAC Name: ethyl 2-[[2-(1-acetylpiperidin-4-yl)oxy-5-methoxybenzoyl]-methylamino]acetate
• InChI: InChI=1S/C20H28N2O6/c1-5-27-19(24)13-21(3)20(25)17-12-16(26-4)6-7-18(17)28-15-8-10-22(11-9-15)14(2)23/h6-7,12,15H,5,8-11,13H2,1-4H3
• InChI Key: RFXWMPOQTYOGPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C)C(=O)C1=C(C=CC(=C1)OC)OC2CCN(CC2)C(=O)C
• Molecular Formula: C20H28N2O6
• Molecular Weight: 392.4 g/mol

Description

Ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate, also known as Remifentanil, is a potent opioid analgesic drug that is used for the treatment of acute and chronic pain. It has a rapid onset and short duration of action, which makes it a popular choice for use in anesthesia and intensive care units.

Mechanism of Action

Ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate works by binding to the mu-opioid receptors in the brain and spinal cord, which leads to the inhibition of pain signals. It also activates the reward center of the brain, which can lead to feelings of euphoria and pleasure. However, prolonged use of ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate can lead to the development of tolerance and dependence.
Biochemical and Physiological Effects:
ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate has a number of biochemical and physiological effects on the body. It can cause respiratory depression, which can lead to hypoxia and hypercapnia. It can also cause bradycardia, hypotension, and decreased gastrointestinal motility. In addition, ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate can cause sedation, dizziness, and confusion.

Advantages and Limitations for Lab Experiments

Ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate has a number of advantages and limitations for use in lab experiments. It has a rapid onset and short duration of action, which makes it ideal for use in experiments that require precise timing. However, its potency and potential for respiratory depression make it difficult to use in experiments that involve animals or human subjects.

Future Directions

There are a number of future directions for the study of ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate. One area of research is the development of new formulations of the drug that have longer durations of action and fewer side effects. Another area of research is the study of the neurobiological mechanisms underlying the development of tolerance and dependence to ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate. Finally, there is a need for further research into the potential use of ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate in the treatment of opioid addiction and withdrawal symptoms.

Synthesis Methods

Ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate is synthesized by the reaction of N-(2-hydroxyethyl)-piperidine with 4-methoxy-2-nitrobenzoic acid. The resulting compound is then reduced using hydrogen gas and a palladium catalyst to produce the final product, ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate.

Scientific Research Applications

Ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate has been extensively studied for its use in anesthesia and pain management. It is commonly used for sedation during surgical procedures, as well as for the management of acute and chronic pain. In addition, ethyl N-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-N-methylglycinate has been studied for its potential use in the treatment of opioid addiction and withdrawal symptoms.